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Compound of Interest

Compound Name:
2-Chloro-4-(methoxymethoxy)-

benzoic acid

CAS No.: 1700623-85-3

Cat. No.: B6301539

Get Quote

Technical Safety & Handling Guide: 2-Chloro-4-
(methoxymethoxy)benzoic Acid
Executive Summary & Compound Identity
Scope: This guide addresses the safety, handling, and synthetic utility of 2-Chloro-4-

(methoxymethoxy)benzoic acid, a specialized intermediate used in medicinal chemistry. Unlike

commodity chemicals, this compound possesses a Methoxymethyl (MOM) ether protecting

group, which introduces specific toxicological risks—specifically the potential release of

formaldehyde upon hydrolysis—that are not present in standard benzoic acid derivatives.
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Parameter Detail

Chemical Name 2-Chloro-4-(methoxymethoxy)benzoic acid

Common Abbreviation 2-Cl-4-MOM-BA

CAS Number Not Assigned (Novel Research Intermediate)

Molecular Formula C₉H₉ClO₄

Molecular Weight 216.62 g/mol

Predicted SMILES COCOC1=CC(Cl)=C(C(=O)O)C=C1

Structural Class Halogenated Benzoic Acid / Acetal Ether

Structural Context (MOM vs. Methoxy)
Critical Distinction: Researchers often confuse this compound with 2-Chloro-4-methoxybenzoic

acid (CAS 21971-21-1).

Methoxy (-OCH₃): Stable ether, metabolically robust.

MOM (-OCH₂OCH₃): Acetal ether, acid-labile. Safety Implication: The MOM group is a

"masked" source of formaldehyde.

Hazard Identification (GHS Derived)
Based on Structure-Activity Relationships (SAR) and functional group analysis.

Core Hazards
Signal Word:DANGER
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Hazard Class Category Hazard Statement
Mechanism of
Action

Skin Corr./Irrit. Cat 2
H315: Causes skin

irritation.[1][2]

Acidic carboxyl group

(pKa ~3-4) acts as a

contact irritant.

Eye Dam./Irrit. Cat 1
H318: Causes serious

eye damage.[3]

Combination of acidity

and potential

hydrolysis on moist

mucosal surfaces.

Carcinogenicity Cat 1B
H350: May cause

cancer.

Specific to MOM:

Acidic hydrolysis

(stomach acid or

metabolic) releases

Formaldehyde, a

known carcinogen.

Acute Tox. Cat 4
H302: Harmful if

swallowed.

Release of methanol

and formaldehyde

upon ingestion.

The "MOM" Risk Factor
The Methoxymethyl (MOM) group is an acetal.[4][5] Upon contact with strong acids (or

metabolic hydrolysis), it decomposes:

Protocol: All deprotection reactions involving this compound must be treated as formaldehyde-
generating processes.

Handling & Storage Protocols
Storage Conditions

Temperature: 2–8°C (Refrigerate).

Atmosphere: Inert gas (Argon/Nitrogen).[6] Moisture sensitive.

Stability: Stable to base; unstable to acid.
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Container: Tightly sealed glass vial with Teflon-lined cap. Avoid metal containers that may

corrode due to residual acidity.

Personal Protective Equipment (PPE)
Respiratory: NIOSH-approved respirator with organic vapor/formaldehyde cartridges if

handling >500mg or during deprotection steps.

Gloves: Double-gloving recommended. Nitrile (0.11 mm) is sufficient for solid handling; Silver

Shield/4H laminate gloves required for solution-phase handling involving MOM-Cl reagents.

Eyes: Chemical splash goggles. Face shield recommended during acid hydrolysis steps.

Experimental Protocols: Synthesis & Deprotection
The following workflows are designed to maximize containment of hazardous byproducts.

Workflow Visualization
The following diagram illustrates the lifecycle of the MOM group, highlighting the critical safety

control points (CP).

Safety Critical Zone

2-Chloro-4-hydroxy
benzoic acid

2-Chloro-4-MOM
benzoic acid

Protection
(DIPEA, DCM)

MOM-Cl
(Carcinogen!)

Coupling/Modification
(Base Stable)Synthesis

Acid Hydrolysis
(TFA/HCl)

Final Step

Product Recovery

Waste Stream:
Contains Formaldehyde

Byproducts

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b6301539/docs?utm_src=pdf-body-img#2-chloro-4-methoxymethoxy-benzoic-acid-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6301539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Lifecycle of the MOM protecting group. Note the red "Safety Critical Zone" where

formaldehyde is generated.

Synthesis Protocol (Protection)
Objective: Install MOM group on 2-chloro-4-hydroxybenzoic acid methyl ester (followed by

saponification). Direct protection of the acid is difficult; ester protection is preferred.

Setup: Flame-dried round-bottom flask, Argon atmosphere.

Reagents:

Substrate: Methyl 2-chloro-4-hydroxybenzoate (1.0 equiv).

Base:

-Diisopropylethylamine (DIPEA) (1.5 equiv).[6]

Reagent: Chloromethyl methyl ether (MOM-Cl) (1.2 equiv). Warning: MOM-Cl is a potent

carcinogen.

Procedure:

Dissolve substrate in anhydrous DCM at 0°C.

Add DIPEA.[6]

Add MOM-Cl dropwise. FUME HOOD MANDATORY.

Stir at 0°C

RT for 4 hours.

Quench with saturated NaHCO₃ (destroys unreacted MOM-Cl).

Saponification (to obtain title acid):

Treat ester with LiOH (3 equiv) in THF/H₂O (3:1).
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Acidify carefully with 1M HCl to pH 4 (avoid pH <2 to prevent MOM cleavage).

Extract with EtOAc.

Deprotection Protocol (MOM Removal)
Objective: Remove MOM group to restore phenol, managing formaldehyde release.

Reagents: Trifluoroacetic acid (TFA) in DCM (1:1 ratio) OR 4M HCl in Dioxane.

Procedure:

Dissolve 2-Chloro-4-(methoxymethoxy)benzoic acid derivative in DCM.

Add TFA slowly at 0°C.

Stir for 30–60 mins.

Quench & Neutralization (Critical Safety Step):

Do not rotovap the acidic mixture immediately (releases volatile formaldehyde/TFA).

Scavenging: Add a reactive amine (e.g., aqueous ammonia or Tris-buffer) to the waste

stream to convert formaldehyde to hexamethylenetetramine (safer).

Wash organic layer with water/brine.

Emergency Response
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Scenario Immediate Action

Inhalation

Move to fresh air immediately. If breathing is

difficult, give oxygen. Medical attention required

(delayed pulmonary edema risk from MOM-Cl or

HCHO).

Skin Contact

Wash with soap and water for 15 minutes. If

gel/solid MOM-Cl reagent was involved, use a

polyethylene glycol (PEG) wash if available.

Eye Contact

Rinse cautiously with water for 15 minutes.[2][3]

Remove contact lenses.[3] Urgent medical

attention.

Spill (Solid)
Dampen with water to prevent dust. Scoop into

a sealed container.

Spill (Solution)

Absorb with vermiculite. Neutralize spill area

with dilute ammonia to quench potential

formaldehyde.

References
Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis.

5th Edition. Wiley. (Standard reference for MOM group stability and toxicity).

Source:

Occupational Safety and Health Administration (OSHA). (2024).[3] Formaldehyde Standard

(29 CFR 1910.1048). (Regulates byproducts of MOM hydrolysis).

Source:

Sigma-Aldrich. (2024).[3] Safety Data Sheet: Chloromethyl methyl ether (MOM-Cl). (Primary

hazard source for synthesis).

Source:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.fishersci.es/store/msds?partNumber=15434687&productDescription%3D5GR+2-Chloro-4-methoxybenzoic+acid%2C+98%25+5g&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=AC425010010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC425010010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC425010010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC425010010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6301539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermo Fisher Scientific. (2024).[2] 2-Chloro-4-methoxybenzoic acid SDS. (Surrogate data

for benzoic acid core hazards).

Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Email: info@benchchem.com
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